Cas no 79692-15-2 (1-(4-piperidin-1-ylpiperidin-1-yl)hexadecan-1-one)
79692-15-2 structure
Product Name:1-(4-piperidin-1-ylpiperidin-1-yl)hexadecan-1-one
CAS No:79692-15-2
MF:C26H50N2O
MW:406.688007831573
CID:984812
PubChem ID:286690
Update Time:2025-04-20
1-(4-piperidin-1-ylpiperidin-1-yl)hexadecan-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-(4-piperidin-1-ylpiperidin-1-yl)hexadecan-1-one
- 1-(1,4'-bipiperidin-1'-yl)hexadecan-1-one
- NSC145412
- DTXSID20301667
- NSC-145412
- 79692-15-2
-
- Inchi: 1S/C26H50N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-26(29)28-23-19-25(20-24-28)27-21-16-14-17-22-27/h25H,2-24H2,1H3
- InChI Key: IXQBPYINTIKETF-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCCCCCCCCCC)N1CCC(CC1)N1CCCCC1
Computed Properties
- Exact Mass: 406.39200
- Monoisotopic Mass: 406.392314223g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 15
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.5
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- PSA: 23.55000
- LogP: 6.82040
1-(4-piperidin-1-ylpiperidin-1-yl)hexadecan-1-one Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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